Cas no 900002-62-2 (ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate)

• Product Name: ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate
• CAS No: 900002-62-2
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5492455
• Update Time: 2026-03-10

ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• KKOQMHMWYJMWQJ-UHFFFAOYSA-N
• ethyl 6-methyl-4-methylsulfanyl-2-oxo-1H-pyrimidine-5-carboxylate
• ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C9H12N2O3S/c1-4-14-8(12)6-5(2)10-9(13)11-7(6)15-3/h4H2,1-3H3,(H,10,11,13)
• InChI Key： KKOQMHMWYJMWQJ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(OCC)=O)C(SC)=N1

Additional information on ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate

Introduction to Ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS No. 900002-62-2)

Ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate, identified by its CAS number 900002-62-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-known for its diverse biological activities and applications in drug development. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate consists of a pyrimidine ring substituted with a methyl group at the 6-position, a methylsulfanyl group at the 4-position, and a carboxylate ester group at the 5-position. The presence of these functional groups imparts specific chemical properties that make it useful in medicinal chemistry. For instance, the methylsulfanyl group can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability.

In recent years, there has been growing interest in pyrimidine derivatives due to their potential applications in treating various diseases. One of the most notable areas of research is the development of antiviral and anticancer agents. The pyrimidine core structure is closely related to nucleic acid bases, making these derivatives effective in inhibiting enzymes that are crucial for viral replication and cancer cell proliferation. For example, studies have shown that certain pyrimidine-based compounds can interfere with the activity of thymidylate synthase, an enzyme essential for DNA synthesis in rapidly dividing cells.

Ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate has been explored as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have utilized this compound to develop novel inhibitors targeting specific biological pathways. For instance, modifications to the pyrimidine ring have led to the discovery of compounds with improved selectivity and reduced toxicity. These advancements highlight the importance of ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate in drug discovery and development.

The synthesis of ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate carbonyl compounds and sulfur-containing reagents. The use of catalysts and protecting groups is often necessary to achieve the desired product without unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

From a pharmaceutical perspective, ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate serves as a building block for more complex drug candidates. Its structural versatility allows for modifications that can fine-tune its biological activity. For example, substituents can be introduced at various positions on the pyrimidine ring to alter interactions with biological targets. Such modifications are crucial for developing drugs with improved efficacy and reduced side effects.

Recent studies have also explored the potential applications of ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate in addressing emerging health challenges. The ongoing COVID-19 pandemic has prompted research into antiviral therapies that can combat RNA viruses. Pyrimidine derivatives have shown promise in this area due to their ability to mimic nucleic acid bases and disrupt viral replication mechanisms. Ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate could play a role in developing such treatments by serving as a key intermediate in synthesizing novel antiviral agents.

The compound's chemical stability and compatibility with various reaction conditions make it a valuable asset in pharmaceutical research laboratories. Its ability to undergo selective functionalization allows chemists to design molecules with tailored properties for specific therapeutic applications. As research continues to uncover new biological targets and disease mechanisms, ethyl 6-methyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate will likely remain an important component in drug discovery efforts.

In conclusion, ethyl 6-methyl-4-(methylsulfanyl)-2-oxyoxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxygenxooxydropyrimidine-oxygenoxygenoxygenteronecarboxylester (CAS No. 90000262) is a versatile and significant compound with broad applications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate in synthesizing biologically active molecules. As research progresses, this compound will continue to contribute to advancements in drug development and therapeutic innovation.